4-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide

• IUPAC Name: 4-fluoro-N-(2-oxochromen-6-yl)benzamide
• InChI: InChI=1S/C16H10FNO3/c17-12-4-1-10(2-5-12)16(20)18-13-6-7-14-11(9-13)3-8-15(19)21-14/h1-9H,(H,18,20)
• InChI Key: SFMVZDJYXQTEAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3)F
• Molecular Formula: C16H10FNO3
• Molecular Weight: 283.25 g/mol

Description

4-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide is a chemical compound with the molecular formula C16H10FNO3. It is a derivative of coumarin, a type of benzopyrone. The compound is not intended for human or veterinary use and is typically used for research purposes.

Synthesis Analysis

The synthesis of this compound and similar coumarin derivatives often involves the reaction of 7-amino-4-methylcoumarin with a number of organic halides. The structures of the synthesized compounds are usually confirmed by nuclear magnetic resonance data.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a 2H-chromene ring and a 4-fluoro-phenyl ring. There is an intramolecular C7—H7…N1 hydrogen bond forming a closed seven-membered ring. The packing structure is stabilized by these C—H…N, N—H…O hydrogen bonds, C—H… π and π…π interactions.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide is not fully understood. However, it is believed to exert its effects through the inhibition of various signaling pathways. One study showed that this compound could inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer. Another study suggested that it could inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, as well as inhibit cell growth and induce apoptosis. Additionally, it has been shown to have a protective effect on the liver and kidneys in animal models of drug-induced toxicity. These findings suggest that this compound may have potential as a therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, its unique structure may allow for the development of novel derivatives with improved therapeutic properties. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 4-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide. One direction is to further investigate its mechanism of action and identify the specific signaling pathways it targets. Another direction is to explore its potential as a therapeutic agent for other diseases, such as diabetes and neurodegenerative disorders. Additionally, the development of novel derivatives with improved therapeutic properties is an area of interest for future research.

Synthesis Methods

The synthesis of 4-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide involves a multi-step process. The first step involves the synthesis of 4-fluoro-2-nitrobenzoic acid from 4-fluorobenzoic acid. This is followed by the reduction of the nitro group to an amino group using a reducing agent such as iron powder. The resulting amine is then reacted with 6-acetyl-2H-chromen-2-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product.

Scientific Research Applications

4-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide has been investigated for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. In one study, this compound was found to inhibit the growth of human breast cancer cells by inducing apoptosis. Another study showed that it could reduce inflammation in a mouse model of acute lung injury. These findings suggest that this compound has potential as a therapeutic agent for cancer and inflammatory diseases.